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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Green 28 (CAS No. 12217-29-7). This document includes collated solubility data, a detailed
experimental protocol for solubility determination, and a workflow diagram to support laboratory
investigations.

Introduction to Acid Green 28

Acid Green 28 is an anthraquinone-based acid dye. Its chemical structure includes sulfonic
acid groups, which impart its characteristic solubility in aqueous solutions. It is crucial to
distinguish Acid Green 28 (CAS 12217-29-7) from Solvent Green 28 (CAS No. 71839-01-5 or
28198-05-2). Acid Green 28 is a sodium salt of a sulfonic acid and is designed for aqueous
applications, whereas Solvent Green 28 lacks these sulfonate groups and is intended for use in
non-polar organic solvents.[1][2][3][4] The molecular formula of Acid Green 28 is
Cs4H32N2Na2010S2 and it has a molecular weight of 738.74 g/mol .[2][4]

Solubility Data

The solubility of Acid Green 28 is a critical parameter for its application in various fields. The
following table summarizes the available quantitative solubility data. It is important to note that
there are some discrepancies in the reported values in agueous solutions, and there is a lack
of specific quantitative data for many organic solvents.
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Solvent Temperature Solubility Reference(s)
Water Not Specified 20 g/L [5]

Water 90°C 90 g/L [6]

Water Not Specified Insoluble Matter: <1% [7]

Organic Solvents Generally slightl

(gegneral) Not Specified soluble T

Note: The "insoluble matter"” likely refers to impurities within the dye preparation rather than the
intrinsic solubility of the dye molecule itself.

Experimental Protocol for Solubility Determination

This section outlines a detailed methodology for the experimental determination of Acid Green
28 solubility in various solvents. The protocol combines gravimetric and spectrophotometric
methods for accurate quantification.

Materials and Equipment
e Acid Green 28 (high purity)

o Selected solvents (e.g., deionized water, ethanol, methanol, DMSO)
o Analytical balance (£ 0.0001 g)

» Vortex mixer

e Thermostatic shaker or water bath

e Centrifuge

e Spectrophotometer (UV-Vis)

e Volumetric flasks and pipettes

e Syringe filters (0.45 um)
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e Glass vials with screw caps

Procedure

» Preparation of Saturated Solutions:
1. Add an excess amount of Acid Green 28 to a series of glass vials.
2. Pipette a known volume (e.g., 5 mL) of the desired solvent into each vial.

3. Securely cap the vials and place them in a thermostatic shaker set to a constant
temperature (e.g., 25°C).

4. Equilibrate the samples for a minimum of 24 hours to ensure saturation. Periodically
vortex the samples to facilitate dissolution.

o Sample Separation:

1. After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow
undissolved solid to settle.

2. Carefully withdraw a known volume of the supernatant using a syringe fitted with a 0.45
um filter to remove any suspended particles.

e Gravimetric Analysis (for non-volatile solvents):
1. Weigh an empty, dry container.
2. Dispense a known volume of the filtered saturated solution into the container.

3. Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant
weight of the dried dye is achieved.

4. Calculate the solubility using the mass of the dried dye and the volume of the solution.
e Spectrophotometric Analysis:

1. Preparation of Standard Solutions: Prepare a series of standard solutions of Acid Green
28 of known concentrations in the solvent of interest.
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2. Determination of Amax: Scan one of the standard solutions across a range of wavelengths
(e.g., 400-800 nm) to determine the wavelength of maximum absorbance (Amax).

3. Calibration Curve: Measure the absorbance of each standard solution at Amax. Plot a
calibration curve of absorbance versus concentration.

4. Sample Measurement: Dilute the filtered saturated solution with a known volume of the
solvent to bring the absorbance within the linear range of the calibration curve. Measure
the absorbance of the diluted sample at Amax.

5. Calculation: Use the calibration curve to determine the concentration of the diluted
sample. Calculate the original concentration of the saturated solution, taking into account

the dilution factor.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of Acid
Green 28 solubility.
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Caption: Experimental workflow for determining the solubility of Acid Green 28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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